Cas no 2228729-65-3 (2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)ethane-1-thiol)

• Product Name: 2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)ethane-1-thiol
• CAS No: 2228729-65-3
• MF: C₉H₁₄N₂S
• MW: 182.285860538483
• CID: 5864588
• PubChem ID: 165668663
• Update Time: 2025-05-25

2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)ethane-1-thiol
• EN300-1778251
• 2228729-65-3

• Inchi： 1S/C9H14N2S/c12-6-5-9-7-3-1-2-4-8(7)10-11-9/h12H,1-6H2,(H,10,11)
• InChI Key： OSFJZVHTAXZVQN-UHFFFAOYSA-N
• SMILES： SCCC1C2=C(CCCC2)NN=1

Computed Properties

• Exact Mass: 182.08776963g/mol
• Monoisotopic Mass: 182.08776963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.7Ų

Additional information on 2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)ethane-1-thiol

Introduction to 2-(4,5,6,7-Tetrahydro-1H-lndazol-3-Yl)ethane-1-Thiol (CAS No. 2228729-65-3)

2-(4,5,6,7-Tetrahydro-1H-lndazol-3-Yl)ethane-1-Thiol, commonly referred to by its CAS number CAS No. 2228729-65-3, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is a thiol derivative with a unique structure that combines a tetrahydroindazole ring system with a thiol group. The tetrahydroindazole moiety is known for its versatility in chemical reactions and its ability to participate in various bonding interactions, making this compound a valuable building block in synthetic chemistry.

The structure of 2-(4,5,6,7-Tetrahydro-1H-lndazol-3-Yl)ethane-1-Thiol consists of a five-membered ring fused with a six-membered ring system. The thiol group (-SH) attached to the ethane chain provides this compound with nucleophilic properties, which are highly desirable in many chemical reactions. Recent studies have highlighted the potential of this compound in the synthesis of advanced materials such as metallopolymers and coordination polymers. Its ability to form strong bonds with metal ions makes it an excellent candidate for applications in catalysis and sensing technologies.

One of the most promising areas of research involving CAS No. 2228729-65-3 is its role in drug discovery. The tetrahydroindazole core has been shown to exhibit bioactivity in various biological systems. Researchers have explored its potential as a scaffold for developing new pharmaceutical agents targeting specific diseases such as cancer and neurodegenerative disorders. The thiol group's reactivity allows for further functionalization, enabling the creation of derivatives with enhanced bioavailability and selectivity.

In addition to its applications in medicine and materials science, 2-(4,5,6,7-Tetrahydro-1H-lndazol-3-Yl)ethane-1-Thiol has also found use in analytical chemistry. Its ability to coordinate with metal ions has been leveraged in the development of sensors for detecting heavy metals in environmental samples. This capability is particularly relevant given the increasing concern over heavy metal pollution and the need for efficient monitoring tools.

The synthesis of this compound typically involves multi-step processes that combine organic synthesis techniques with catalytic methods. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure derivatives of this compound, which are essential for studying their stereochemical properties and biological activities.

In terms of physical properties, CAS No. 2228729-65-3 exhibits moderate solubility in polar solvents due to the presence of both hydrophobic and hydrophilic groups within its structure. Its melting point and boiling point are consistent with those of similar organic compounds, making it suitable for use under standard laboratory conditions.

The chemical stability of 2-(4,5,6,7-Tetrahydro-1H-lndazol-3-Yl)ethane-1-Thiol is another area that has garnered attention from researchers. Studies have shown that it remains stable under mild conditions but can undergo transformations when exposed to harsher environments or specific reagents. Understanding these stability characteristics is crucial for optimizing its use in various applications.

In conclusion, CAS No. 2228729-65-3, or 2-(4,5,6,7-Tetrahydro-IH-lndazol-S-Yl)ethane-l-Thiol, is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for researchers working on innovative solutions in medicine, materials science